Cas no 28165-62-0 (Benzonitrile,3,6-dichloro-2-hydroxy-)

• Product Name: Benzonitrile,3,6-dichloro-2-hydroxy-
• CAS No: 28165-62-0
• MF: C₇H₃Cl₂NO
• MW: 188.010819673538
• CID: 255283
• PubChem ID: 3015406
• Update Time: 2025-04-19

Benzonitrile,3,6-dichloro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3,6-dichloro-2-hydroxy-
• 3,6-dichloro-2-hydroxybenzonitrile
• 28165-62-0
• DTXSID00182431
• Benzonitrile, 3,6-dichloro-2-hydroxy-

• Inchi： 1S/C7H3Cl2NO/c8-5-1-2-6(9)7(11)4(5)3-10/h1-2,11H
• InChI Key： RYRWDDMTKWPKPS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)=C1O)Cl

Computed Properties

• Exact Mass: 186.95929
• Monoisotopic Mass: 186.9591691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02